1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol

• IUPAC Name: 1,1,1-trifluoro-3-thiomorpholin-4-ylpropan-2-ol
• InChI: InChI=1S/C7H12F3NOS/c8-7(9,10)6(12)5-11-1-3-13-4-2-11/h6,12H,1-5H2
• InChI Key: VULXDDBOUZXLRM-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC(C(F)(F)F)O
• Molecular Formula: C7H12F3NOS
• DSSTOX Substance ID: DTXSID201263025
• Molecular Weight: 215.24 g/mol
• CAS RN: 478068-13-2

Description

1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol, more commonly known as TFP, is a compound with a variety of uses due to its unique chemical structure. It is a colorless liquid that is used in organic synthesis and in the production of pharmaceuticals, agrochemicals, and other products. TFP is also a key intermediate for the synthesis of a wide range of compounds, including thiazolones, thiazolidinones, and other heterocycles. The compound is also used as a solvent and in the production of perfumes, dyes, and other products.

Scientific Research Applications

• Stereocontrolled Synthesis and Kinetic Resolution : 1,1,1-Trifluoro-3-(phenylthio)propan-2-ol, a related compound, was prepared in high enantiomeric purity through lipase-mediated kinetic resolution. This process was crucial in the stereocontrolled synthesis of 1,1,1-trifluoro-2,3-epoxypropane, indicating the potential of 1,1,1-Trifluoro compounds in stereoselective synthesis (Shimizu, Sugiyama, & Fujisawa, 1996).

• Chemical Synthesis and Purification : In a study involving the synthesis of a cholesteryl ester transfer protein (CETP) inhibitor, a compound structurally similar to 1,1,1-Trifluoro-3-(1,4-thiazinan-4-yl)-2-propanol demonstrated high chemical and optical purities, indicating the compound's utility in complex chemical syntheses (Li et al., 2010).

• Oxidation Reactions and Kinetics : The oxidation of secondary alcohols, including 1,1,1-trifluoro-2-propanol, by potassium tetraoxoferrate(VI) was studied, showcasing the reactivity of such compounds under basic conditions and their conversion to ketones (Norcross, Lewis, Gai, Noureldin, & Lee, 1997).

• Molecular Structure and Spectroscopy : Investigations into the hydrogen bonding of 1,1,1-trifluoro-2-propanol revealed insights into its molecular structure and spectroscopic characteristics. This research is crucial for understanding intermolecular interactions in such compounds (Schaal, Häber, & Suhm, 2000).

• Synthetic Chemistry and Drug Discovery : 1,3-Dibromo-1,1-difluoro-2-propanone, a related compound, was used as a synthon in the preparation of thiazoles, which are significant in drug discovery. This illustrates the role of trifluoro compounds in the development of novel pharmaceuticals (Colella et al., 2018).

• NMR Spectroscopy and pKa Determination : The synthesis of trifluoromethylazoles, including compounds structurally similar to this compound, facilitated the determination of pKa values using 19F NMR spectroscopy, underlining the utility of such compounds in analytical chemistry (Jones, Branch, Thompson, & Threadgill, 1996).